Cas no 2870642-58-1 (4-(Trifluoromethoxy)-2-piperidinecarboxylic acid)

• Product Name: 4-(Trifluoromethoxy)-2-piperidinecarboxylic acid
• CAS No: 2870642-58-1
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 6030303
• Update Time: 2025-07-19

4-(Trifluoromethoxy)-2-piperidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethoxy)-2-piperidinecarboxylic acid

• Inchi： 1S/C7H10F3NO3/c8-7(9,10)14-4-1-2-11-5(3-4)6(12)13/h4-5,11H,1-3H2,(H,12,13)
• InChI Key： VOBJXNUKIUKFLX-UHFFFAOYSA-N
• SMILES： N1CCC(OC(F)(F)F)CC1C(O)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 252.3±40.0 °C(Predicted)
• pka: 2.06±0.40(Predicted)

Additional information on 4-(Trifluoromethoxy)-2-piperidinecarboxylic acid

4-(Trifluoromethoxy)-2-piperidinecarboxylic Acid: A Comprehensive Overview

4-(Trifluoromethoxy)-2-piperidinecarboxylic acid (CAS No. 2870642-58-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and piperidine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(Trifluoromethoxy)-2-piperidinecarboxylic acid is composed of a piperidine ring substituted with a carboxylic acid group at the 2-position and a trifluoromethoxy group at the 4-position. The trifluoromethoxy group, in particular, imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. These properties include enhanced lipophilicity, metabolic stability, and receptor binding affinity.

Recent studies have highlighted the potential of 4-(Trifluoromethoxy)-2-piperidinecarboxylic acid in the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity. The study found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-(Trifluoromethoxy)-2-piperidinecarboxylic acid has shown potential as an antiviral agent. A study conducted by researchers at the University of California, San Francisco, reported that this compound possesses broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes.

The synthetic accessibility of 4-(Trifluoromethoxy)-2-piperidinecarboxylic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 4-trifluoromethoxybenzaldehyde with an appropriate piperidine derivative followed by oxidation to form the carboxylic acid. This synthetic strategy allows for easy modification of the piperidine ring, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

The pharmacokinetic profile of 4-(Trifluoromethoxy)-2-piperidinecarboxylic acid has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it shows low toxicity in animal models, suggesting a favorable safety profile.

In conclusion, 4-(Trifluoromethoxy)-2-piperidinecarboxylic acid (CAS No. 2870642-58-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional uses and optimize its therapeutic potential.